Cas no 1249466-79-2 (1-(5-methylfuran-2-yl)butan-1-amine)

• Product Name: 1-(5-methylfuran-2-yl)butan-1-amine
• CAS No: 1249466-79-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD16087173
• CID: 5177652
• PubChem ID: 61711818
• Update Time: 2025-05-24

1-(5-methylfuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)butan-1-amine
• N16750
• 1-(5-Methyl-furan-2-yl)-butylamine
• 2-Furanmethanamine, 5-methyl-α-propyl-

• MDL： MFCD16087173
• Inchi： 1S/C9H15NO/c1-3-4-8(10)9-6-5-7(2)11-9/h5-6,8H,3-4,10H2,1-2H3
• InChI Key： XMVBGEGWNYBRJC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methylfuran-2-yl)butan-1-amine

1-(5-Methylfuran-2-yl)butan-1-amine: A Comprehensive Overview

1-(5-Methylfuran-2-yl)butan-1-amine, also known by its CAS registry number CAS No. 1249466-79-2, is a fascinating organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of amines, specifically a secondary amine, and features a butanamine backbone with a substituted furan ring. The presence of the methyl group on the furan ring adds complexity to its structure, making it a valuable molecule for various research and industrial purposes.

The molecular formula of 1-(5-Methylfuran-2-yl)butan-1-amine is C₉H₁₇N, with a molecular weight of approximately 143.23 g/mol. Its structure consists of a four-carbon chain (butane) attached to an amine group (-NH₂) and a substituted furan ring. The furan ring, being an aromatic heterocycle, contributes to the compound's stability and reactivity. The methyl substitution at the 5-position of the furan ring further influences its electronic properties, making it an interesting candidate for various chemical reactions.

In recent years, researchers have explored the potential of CAS No. 1249466-79-2 in drug discovery and development. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a promising lead compound for therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases.

Beyond its biomedical applications, 1-(5-Methylfuran-2-yl)butan-1-amine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1249466-79_2 typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

In terms of physical properties, 1-(5-Methylfuran_2_yl)butan_1_amine is a solid at room temperature with a melting point around 80°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various laboratory-scale reactions and analyses.

The compound's reactivity is primarily governed by its amine group and the electron-donating methyl substituent on the furan ring. The amine group can undergo various transformations, including alkylation, acylation, and amidation, enabling the synthesis of diverse derivatives. The furan ring's reactivity can be modulated by changing substituents or through conjugation effects, offering researchers flexibility in designing new molecules.

In conclusion, CAS No. 1249466_79_2, or 1_(5_Methylfuran_2_yl)butan_1_amine, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.